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Compound of Interest

3-Bromo-1-methyl-7-nitro-1H-
Compound Name:
indazole

Cat. No.: B1314959

CAS Number: 74209-37-3

This technical guide provides a comprehensive overview of 3-Bromo-1-methyl-7-nitro-1H-
indazole, including its chemical properties, synthesis, and potential biological significance. The
information is intended for researchers, scientists, and professionals in the field of drug
development and medicinal chemistry.

Chemical and Physical Properties

3-Bromo-1-methyl-7-nitro-1H-indazole is a heterocyclic compound with the molecular
formula C8H6BrN302.[1] It belongs to the indazole class of compounds, which are known for
their diverse biological activities. The key physicochemical properties are summarized in the

table below.
Property Value
CAS Number 74209-37-3
Molecular Formula C8H6BrN302
Molecular Weight 256.06 g/mol
Purity Typically =297%
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Note: Specific spectral and physical data like melting point and boiling point were not
consistently available in the public domain and should be confirmed by experimental analysis.

Synthesis

The synthesis of 3-Bromo-1-methyl-7-nitro-1H-indazole is typically achieved through the N-
methylation of its precursor, 3-Bromo-7-nitro-1H-indazole (CAS: 74209-34-0).[2] The general
synthetic route involves the reaction of 3-Bromo-7-nitro-1H-indazole with a methylating agent,

such as methyl iodide, in the presence of a base.[2]

Experimental Workflow: Synthesis of 3-Bromo-1-methyl-
7-nitro-1H-indazole
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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